91-60-1

2-Naphthalenethiol

In Stock

• CAS RN:
• 91-60-1

• Formula:
• C10H8S

• InChI:
• InChI=1S/C10H8S/c11-10-6-5-8-3-1-2-4-9(8)7-10/h1-7,11H

• InChIKey:
• RFCQDOVPMUSZMN-UHFFFAOYSA-N

• The magnetic resonance shift for a self-assembled monolayer of 2-naphthalenethiol was studied that suggested considerable promise in flexible and transparent photonic devices for biological and chemical sensing.
  2-Naphthalenethiol, also known as 2-thionaphthol or 2-mercaptonaphthalene, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. 2-Naphthalenethiol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-naphthalenethiol is primarily located in the membrane (predicted from logP). 2-Naphthalenethiol has an artichoke, creamy, and meaty taste.
  

Isopropylurea

In Stock

• CAS RN:
• 691-60-1

• Formula:
• C4H10N2O

• InChI:
• InChI=1S/C4H10N2O/c1-3(2)6-4(5)7/h3H,1-2H3,(H3,5,6,7)

• InChIKey:
• LZMATGARSSLFMQ-UHFFFAOYSA-N

• Isopropylurea is a natural product found in Diptychocarpus strictus with data available.

Declopramide

In Stock

• CAS RN:
• 891-60-1

• Formula:
• C13H20ClN3O

• InChI:
• InChI=1S/C13H20ClN3O/c1-3-17(4-2)8-7-16-13(18)10-5-6-12(15)11(14)9-10/h5-6,9H,3-4,7-8,15H2,1-2H3,(H,16,18)

• InChIKey:
• YEYAKZXEBSVURO-UHFFFAOYSA-N

• Declopramide, also known as 3-CPA;  OXI-104;  3-Chloroprocainamide;  IMO-B;  is a DNA repair enzyme inhibitor potentially for the treatment of colorectal cancer and solid tumors. Declopramide dose-dependently inhibited tumor growth in scid mice xenografted with a human brain astrocytoma (T24) when given intramuscularly to mice every third day for 14-20 days.

Emodin anthrone

In Stock

• CAS RN:
• 491-60-1

• Formula:
• C15H12O4

• InChI:
• InChI=1S/C15H12O4/c1-7-2-8-4-9-5-10(16)6-12(18)14(9)15(19)13(8)11(17)3-7/h2-3,5-6,16-18H,4H2,1H3

• InChIKey:
• LAJSXCAVRQXZIO-UHFFFAOYSA-N

• Emodin anthrone is a member of the class of anthracenones that is anthracen-9(10H)-one which carries a methyl group at position 6 and hydroxy groups at positions 1, 3 and 8, respectively. It is an intermediate precursor in the synthesis of hypericin. It has a role as a fungal metabolite. It is an anthracenone and a member of phenols.
  Emodinanthranol, also known as emodinol, belongs to the class of organic compounds known as anthracenes. These are organic compounds containing a system of three linearly fused benzene rings. Emodinanthranol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, emodinanthranol is primarily located in the membrane (predicted from logP). Outside of the human body, emodinanthranol can be found in alcoholic beverages, garden rhubarb, herbs and spices, and tea. This makes emodinanthranol...

5-Amino-6-chloro-3-methylpyrimidin-4(3H)-one

In Stock

• CAS RN:
• 63291-60-1

• Formula:
• C5H6ClN3O

• InChI:
• InChI=1S/C5H6ClN3O/c1-9-2-8-4(6)3(7)5(9)10/h2H,7H2,1H3

• InChIKey:
• HEPDHSPMBPMLKY-UHFFFAOYSA-N

• 5-Amino-6-chloro-3-methylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C5H6ClN3O and its molecular weight is 159.57 g/mol. The purity is usually 95%.

1-(2-Bromo-4-methoxyphenyl)ethan-1-ol

In Stock

• CAS RN:
• 89691-60-1

• Formula:
• C9H11BrO2

• InChI:
• InChI=1S/C9H11BrO2/c1-6(11)8-4-3-7(12-2)5-9(8)10/h3-6,11H,1-2H3

• InChIKey:
• UJSSRKRHXCIJRN-UHFFFAOYSA-N

• 1-(2-Bromo-4-methoxyphenyl)ethan-1-ol is a useful research compound. Its molecular formula is C9H11BrO2 and its molecular weight is 231.09 g/mol. The purity is usually 95%.

4-Chloro-3-fluorophenyl cyclopentyl ketone

In Stock

• CAS RN:
• 898791-60-1

• Formula:
• C12H12ClFO

• InChI:
• InChI=1S/C12H12ClFO/c13-10-6-5-9(7-11(10)14)12(15)8-3-1-2-4-8/h5-8H,1-4H2

• InChIKey:
• ZYACAMTZHFMXRL-UHFFFAOYSA-N

• 4-Chloro-3-fluorophenyl cyclopentyl ketone is a useful research compound. Its molecular formula is C12H12ClFO and its molecular weight is 226.67 g/mol. The purity is usually 95%.

2,5-dichloro-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide

In Stock

• CAS RN:
• 107491-60-1

• Formula:
• C13H8Cl2F3NO2S

• InChI:
• InChI=1S/C13H8Cl2F3NO2S/c14-9-3-6-11(15)12(7-9)22(20,21)19-10-4-1-8(2-5-10)13(16,17)18/h1-7,19H

• InChIKey:
• AJBZWBHFNLOZAN-UHFFFAOYSA-N

• 2,5-dichloro-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide is a useful research compound. Its molecular formula is C13H8Cl2F3NO2S and its molecular weight is 370.2 g/mol. The purity is usually 95%.

Benzyl 6-(bromomethyl)-2-chloro-3-pyridinyl ether

In Stock

• CAS RN:
• 1221791-60-1

• Formula:
• C13H11BrClNO

• InChI:
• InChI=1S/C13H11BrClNO/c14-8-11-6-7-12(13(15)16-11)17-9-10-4-2-1-3-5-10/h1-7H,8-9H2

• InChIKey:
• ICQURDJAVXXUMZ-UHFFFAOYSA-N

• Benzyl 6-(bromomethyl)-2-chloro-3-pyridinyl ether is a useful research compound. Its molecular formula is C13H11BrClNO and its molecular weight is 312.59 g/mol. The purity is usually 95%.

1-[(2-Bromo-5-methoxyphenyl)methyl]piperidine

In Stock

• CAS RN:
• 1394291-60-1

• Formula:
• C13H18BrNO

• InChI:
• InChI=1S/C13H18BrNO/c1-16-12-5-6-13(14)11(9-12)10-15-7-3-2-4-8-15/h5-6,9H,2-4,7-8,10H2,1H3

• InChIKey:
• FLMZDMMODQAARJ-UHFFFAOYSA-N

• 1-[(2-Bromo-5-methoxyphenyl)methyl]piperidine is a useful research compound. Its molecular formula is C13H18BrNO and its molecular weight is 284.19 g/mol. The purity is usually 95%.

2-bromo-N-(3-(pyridin-2-yloxy)benzyl)benzamide

In Stock

• CAS RN:
• 1797891-60-1

• Formula:
• C19H15BrN2O2

• InChI:
• InChI=1S/C19H15BrN2O2/c20-17-9-2-1-8-16(17)19(23)22-13-14-6-5-7-15(12-14)24-18-10-3-4-11-21-18/h1-12H,13H2,(H,22,23)

• InChIKey:
• WPFUGQUOCDKHDQ-UHFFFAOYSA-N

• 2-bromo-N-(3-(pyridin-2-yloxy)benzyl)benzamide is a useful research compound. Its molecular formula is C19H15BrN2O2 and its molecular weight is 383.245. The purity is usually 95%.

methyl [5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate

Usually In Stock

• CAS RN:
• 1823791-60-1

• Formula:
• C9H11F3N2O2

• InChI:
• InChI=1S/C9H11F3N2O2/c1-3-6-4-7(9(10,11)12)13-14(6)5-8(15)16-2/h4H,3,5H2,1-2H3

• InChIKey:
• JPXCMBLAMDGQNR-UHFFFAOYSA-N

• Methyl [5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetate is a useful research compound. Its molecular formula is C9H11F3N2O2 and its molecular weight is 236.19 g/mol. The purity is usually 95%.